Cas no 2229235-25-8 (1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229235-25-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6162807
• PubChem ID: 165648917
• Update Time: 2025-07-18

1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde
• EN300-1789484
• 2229235-25-8

• Inchi： 1S/C7H8N2O/c10-5-7(1-2-7)6-8-3-4-9-6/h3-5H,1-2H2,(H,8,9)
• InChI Key： OTRFTJDNNOIPKO-UHFFFAOYSA-N
• SMILES： O=CC1(C2=NC=CN2)CC1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde (CAS No: 2229235-25-8)

1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde, identified by the CAS number 2229235-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that combines a cyclopropane ring with an imidazole moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The cyclopropane ring in 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde is a key structural feature that contributes to its pharmacological potential. Cyclopropanes are known for their high ring strain, which can be exploited to enhance binding affinity and metabolic stability in drug candidates. Additionally, the imidazole ring introduces a nitrogen-rich environment, facilitating interactions with biological targets such as enzymes and receptors. These characteristics make this compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde has emerged as a promising intermediate in the synthesis of various pharmacologically active compounds. Its aldehyde functionality allows for further derivatization, enabling the creation of diverse molecular structures with tailored biological activities. This flexibility has been leveraged in the design of molecules targeting a range of diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde is its potential in oncology research. The combination of the cyclopropane and imidazole moieties has been shown to exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that derivatives of this compound can selectively target malignant cells while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in the development of effective anticancer therapies.

The synthesis of 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the cyclopropane ring, followed by functionalization with the imidazole moiety and subsequent introduction of the aldehyde group. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are essential for producing high-quality intermediates suitable for further pharmacological evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde at both molecular and cellular levels. Molecular docking studies have revealed that this compound can interact with specific binding pockets on target proteins, providing insights into its mechanism of action. Additionally, computational modeling has been used to predict metabolic pathways and potential side effects, aiding in the optimization of drug candidates before they enter clinical trials.

The pharmacokinetic properties of 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde are another area of active investigation. Researchers are exploring how modifications to its structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning molecular parameters such as lipophilicity and solubility, it may be possible to develop derivatives with improved bioavailability and prolonged half-life. These improvements are crucial for ensuring that therapeutic agents reach their intended targets effectively.

In conclusion, 1-(1H-imidazol-2-yl)cyclopropane-1-carbaldehyde (CAS No: 2229235-25-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable building block for developing novel drugs with broad therapeutic applications. As research continues to uncover new insights into its biological activity and synthetic potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.